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Compound of Interest

Compound Name:
2,4,6-Triisopropylbenzenesulfonyl

azide

Cat. No.: B057851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4,6-Triisopropylbenzenesulfonyl azide, commonly known as trisyl azide, is a pivotal

reagent in modern organic synthesis. Its robust nature and high reactivity make it an invaluable

tool for the introduction of the azide functionality and, most notably, for the efficient transfer of a

diazo group to active methylene compounds. This guide provides a comprehensive overview of

its properties, synthesis, and applications, with a focus on experimental protocols and

quantitative data to support its use in research and development.

Physicochemical Properties
Trisyl azide is a white to off-white crystalline solid under standard conditions. The bulky

triisopropylphenyl group confers advantageous solubility in organic solvents and contributes to

its relative stability compared to other smaller sulfonyl azides.

Table 1: Physicochemical and Spectral Data for 2,4,6-Triisopropylbenzenesulfonyl Azide
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Property Value Reference

IUPAC Name
2,4,6-Tri(propan-2-yl)benzene-

1-sulfonyl azide
[1]

Synonyms

Trisyl azide, 2,4,6-Tris(1-

methylethyl)benzenesulfonyl

azide

[2]

CAS Number 36982-84-0 [1]

Molecular Formula C₁₅H₂₃N₃O₂S [1]

Molar Mass 309.43 g/mol [1]

Melting Point 39-44 °C [1][2]

Appearance
White to off-white crystalline

powder

Purity (typical) ≥98% (HPLC) [3]

Storage Temperature 2-8°C [2]

Synthesis
The synthesis of 2,4,6-triisopropylbenzenesulfonyl azide is a straightforward process,

typically achieved through the nucleophilic substitution of the corresponding sulfonyl chloride

with an azide salt.[4]

Synthesis Workflow
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Synthesis of 2,4,6-Triisopropylbenzenesulfonyl Azide
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Caption: Workflow for the synthesis of 2,4,6-triisopropylbenzenesulfonyl azide.
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Experimental Protocol: Synthesis of 2,4,6-
Triisopropylbenzenesulfonyl Azide
This protocol is a representative procedure based on the known reactivity of sulfonyl chlorides

with sodium azide.

Materials:

2,4,6-Triisopropylbenzenesulfonyl chloride (1.0 eq)

Sodium azide (1.5 eq)

Acetone

Water

Dichloromethane (or other suitable organic solvent for extraction)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask, dissolve 2,4,6-triisopropylbenzenesulfonyl chloride in acetone.

In a separate flask, dissolve sodium azide in a minimal amount of water and add it to the

sulfonyl chloride solution with vigorous stirring.

Allow the reaction mixture to stir at room temperature for 12-24 hours. Monitor the reaction

progress by thin-layer chromatography (TLC).

Upon completion, remove the acetone under reduced pressure.

Add water to the residue and extract the aqueous layer with dichloromethane (3 x volumes).
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Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution,

followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

The crude 2,4,6-triisopropylbenzenesulfonyl azide can be purified by recrystallization from

a suitable solvent system (e.g., ethanol/water or hexanes) to afford the pure product.

Applications in Organic Synthesis
The primary utility of 2,4,6-triisopropylbenzenesulfonyl azide lies in its application as a diazo

transfer reagent. It is also employed in "click chemistry" and the synthesis of complex nitrogen-

containing molecules, including unnatural amino acids.[1][5][6]

Diazo Transfer Reactions
Diazo transfer reactions are a powerful method for the synthesis of diazo compounds from

active methylene precursors. Trisyl azide is particularly effective for this transformation, often

providing better yields for sterically hindered substrates compared to other diazo transfer

reagents.[4]

Diazo Transfer Workflow
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General Workflow for Diazo Transfer Reaction
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Caption: A generalized workflow for a diazo transfer reaction using trisyl azide.
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Experimental Protocol: General Procedure for Diazo
Transfer
This protocol provides a general methodology for the diazo transfer reaction to an active

methylene compound.

Materials:

Active methylene compound (1.0 eq)

2,4,6-Triisopropylbenzenesulfonyl azide (1.1 eq)

Anhydrous acetonitrile (or other suitable aprotic solvent)

Base (e.g., triethylamine, DBU, potassium carbonate) (1.5 eq)

Saturated aqueous ammonium chloride solution

Ethyl acetate (or other suitable organic solvent for extraction)

Brine

Anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:

To a solution of the active methylene compound in anhydrous acetonitrile, add the base and

stir for 10-15 minutes at 0 °C.

Add a solution of 2,4,6-triisopropylbenzenesulfonyl azide in anhydrous acetonitrile

dropwise to the reaction mixture at 0 °C.

Allow the reaction to warm to room temperature and stir until the starting material is

consumed (monitor by TLC). Reaction times can vary from a few hours to overnight

depending on the substrate.
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Quench the reaction with saturated aqueous ammonium chloride solution.

Extract the aqueous layer with ethyl acetate (3 x volumes).

Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

Filter and concentrate the solution under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

diazo compound.

Table 2: Examples of Diazo Transfer Reactions using Sulfonyl Azides

Diazo
Transfer
Reagent

Substrate Base Solvent Yield (%) Reference

Tosyl Azide

2-

Diazocyclohe

xane-1,3-

dione

NEt₃ CH₂Cl₂ 90 [7]

Tosyl Azide

2-

Diazodimedo

ne

NEt₃ CH₂Cl₂ 94 [7]

Imidazole-1-

sulfonyl Azide

HCl

Primary

Amine on

Resin

K₂CO₃ Water ~95 [7]

2-Azido-4,6-

dimethoxy-

1,3,5-triazine

(ADT)

Diethyl

Malonate
NaHCO₃ DMSO 99 [7]

Note: While specific yields for trisyl azide were not detailed in the provided search results, its

utility is well-established, particularly for sterically demanding substrates where other reagents

may be less effective.
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Safety Information
2,4,6-Triisopropylbenzenesulfonyl azide is an energetic compound and should be handled

with care. It is classified as toxic if swallowed and may cause a fire or explosion upon heating.

[6]

Table 3: GHS Hazard Information

Pictogram Signal Word Hazard Statement

GHS01: Explosive Danger
H241: Heating may cause a

fire or explosion

GHS06: Toxic Danger H301: Toxic if swallowed

Handling and Storage:

Always wear appropriate personal protective equipment (PPE), including safety glasses,

gloves, and a lab coat.

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid heating the compound, as this can lead to decomposition.

Store in a cool, dry place away from heat and sources of ignition.[2]

Commercial preparations are often wetted with water to improve stability.[2]

Applications in Drug Development
The functionalities introduced by 2,4,6-triisopropylbenzenesulfonyl azide are of significant

interest in pharmaceutical and drug development.

Asymmetric Synthesis of Unnatural Amino Acids: Trisyl azide is used in electrophilic

amination reactions to synthesize α-amino acids with high stereocontrol.[6][8] These

unnatural amino acids are valuable building blocks for creating novel peptides and

peptidomimetics with enhanced biological activity and stability.
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Click Chemistry and Bioconjugation: The azide group is a key component in copper-

catalyzed azide-alkyne cycloaddition (CuAAC) "click" reactions. Trisyl azide serves as a

source for introducing this functionality, enabling the efficient linking of molecules for

applications in drug discovery, targeted drug delivery, and diagnostics.[1][5]

Synthesis of Bioactive Molecules: It is a reagent in the synthesis of various therapeutic

agents, including bacterial RNA polymerase inhibitors and antidotes to anthrax lethal factor

intoxication.[2]

Conclusion
2,4,6-Triisopropylbenzenesulfonyl azide is a versatile and powerful reagent for the synthesis

of diazo compounds and other nitrogen-containing molecules. Its favorable physical properties

and high reactivity, particularly with sterically hindered substrates, make it an indispensable tool

for organic chemists in academia and industry. A thorough understanding of its properties,

handling requirements, and reaction protocols is essential for its safe and effective use in

advancing chemical synthesis and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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